Octafluorocyclobutane
Octafluorocyclobutane
Octafluorocyclobutane is a colorless nonflammable gas. It may be harmful by asphyxiation. Exposure of the container to prolonged heat or fire can cause it to rupture violently and rocket. It is used to make other chemicals.
Octafluorocyclobutane, also known as freon C 318 or E946, belongs to the class of organic compounds known as organofluorides. Organofluorides are compounds containing a chemical bond between a carbon atom and a fluorine atom. Octafluorocyclobutane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, octafluorocyclobutane is primarily located in the membrane (predicted from logP). Octafluorocyclobutane can be biosynthesized from cyclobutane.
Octafluorocyclobutane is a fluorocarbon that is cyclobutane in which all eight hydrogens are replaced by fluorines. It has a role as a member of food packaging gas and a food propellant. It derives from a hydride of a cyclobutane.
Octafluorocyclobutane, also known as freon C 318 or E946, belongs to the class of organic compounds known as organofluorides. Organofluorides are compounds containing a chemical bond between a carbon atom and a fluorine atom. Octafluorocyclobutane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, octafluorocyclobutane is primarily located in the membrane (predicted from logP). Octafluorocyclobutane can be biosynthesized from cyclobutane.
Octafluorocyclobutane is a fluorocarbon that is cyclobutane in which all eight hydrogens are replaced by fluorines. It has a role as a member of food packaging gas and a food propellant. It derives from a hydride of a cyclobutane.
Brand Name:
Vulcanchem
CAS No.:
115-25-3
VCID:
VC0090634
InChI:
InChI=1S/C4F8/c5-1(6)2(7,8)4(11,12)3(1,9)10
SMILES:
C1(C(C(C1(F)F)(F)F)(F)F)(F)F
Molecular Formula:
C4F8
Molecular Weight:
200.03 g/mol
Octafluorocyclobutane
CAS No.: 115-25-3
Main Products
VCID: VC0090634
Molecular Formula: C4F8
Molecular Weight: 200.03 g/mol
| CAS No. | 115-25-3 |
|---|---|
| Product Name | Octafluorocyclobutane |
| Molecular Formula | C4F8 |
| Molecular Weight | 200.03 g/mol |
| IUPAC Name | 1,1,2,2,3,3,4,4-octafluorocyclobutane |
| Standard InChI | InChI=1S/C4F8/c5-1(6)2(7,8)4(11,12)3(1,9)10 |
| Standard InChIKey | BCCOBQSFUDVTJQ-UHFFFAOYSA-N |
| SMILES | C1(C(C(C1(F)F)(F)F)(F)F)(F)F |
| Canonical SMILES | C1(C(C(C1(F)F)(F)F)(F)F)(F)F |
| Boiling Point | -5.9 °C |
| Melting Point | -40.1 °C -41.4°C |
| Physical Description | Octafluorocyclobutane is a colorless nonflammable gas. It may be harmful by asphyxiation. Exposure of the container to prolonged heat or fire can cause it to rupture violently and rocket. It is used to make other chemicals. GasVapor; Liquid Liquid |
| Description | Octafluorocyclobutane is a colorless nonflammable gas. It may be harmful by asphyxiation. Exposure of the container to prolonged heat or fire can cause it to rupture violently and rocket. It is used to make other chemicals. Octafluorocyclobutane, also known as freon C 318 or E946, belongs to the class of organic compounds known as organofluorides. Organofluorides are compounds containing a chemical bond between a carbon atom and a fluorine atom. Octafluorocyclobutane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, octafluorocyclobutane is primarily located in the membrane (predicted from logP). Octafluorocyclobutane can be biosynthesized from cyclobutane. Octafluorocyclobutane is a fluorocarbon that is cyclobutane in which all eight hydrogens are replaced by fluorines. It has a role as a member of food packaging gas and a food propellant. It derives from a hydride of a cyclobutane. |
| Solubility | 1.65e-04 M 0.0236 mg/mL at 25 °C |
| Synonyms | Freon C 318 Freon C-318 octafluorocyclobutane |
| Vapor Pressure | 2.34e+03 mmHg |
| PubChem Compound | 8263 |
| Last Modified | Nov 11 2021 |
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